Cas no 1807242-61-0 (Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate)

• Product Name: Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate
• CAS No: 1807242-61-0
• MF: C₁₀H₇F₂NO₃
• MW: 227.164289712906
• CID: 4949432
• Update Time: 2025-08-02

Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate

• Inchi： 1S/C10H7F2NO3/c1-16-10(15)8-6(14)3-2-5(4-13)7(8)9(11)12/h2-3,9,14H,1H3
• InChI Key： RVIVJGFYFMFIBS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1C(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate

Recent Advances in the Study of Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate (CAS: 1807242-61-0)

Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate (CAS: 1807242-61-0) is a synthetic intermediate of growing importance in the field of medicinal chemistry and pharmaceutical development. Recent studies have highlighted its potential as a key building block for the synthesis of novel bioactive compounds, particularly in the areas of anti-inflammatory and anticancer drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate as a precursor for the development of selective COX-2 inhibitors. The compound's unique structural features, including the difluoromethyl group and cyano substitution, were found to significantly enhance binding affinity to the COX-2 active site while minimizing gastrointestinal side effects typically associated with traditional NSAIDs. The study reported a series of derivatives with IC50 values in the low nanomolar range, highlighting the compound's potential for next-generation anti-inflammatory drug development.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate served as the starting material for a novel class of kinase inhibitors. The research team utilized the compound's hydroxyl and ester functionalities to introduce various pharmacophores, resulting in compounds with potent activity against multiple cancer-associated kinases. Particularly noteworthy was the discovery of a lead compound showing dual inhibition of EGFR and VEGFR2, with promising in vivo efficacy in xenograft models of non-small cell lung cancer.

The metabolic stability and pharmacokinetic properties of Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate derivatives have been the subject of recent investigations. A 2024 study in Drug Metabolism and Disposition revealed that the difluoromethyl group significantly improves metabolic stability compared to non-fluorinated analogs, while the ester moiety allows for prodrug strategies to enhance oral bioavailability. These findings have important implications for the design of drug candidates incorporating this chemical scaffold.

From a synthetic chemistry perspective, recent advances in the large-scale production of Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate have been reported. A team from MIT developed a continuous-flow process that improves yield and reduces waste generation compared to traditional batch methods. This technological innovation addresses one of the key challenges in translating laboratory-scale synthesis to industrial production, potentially lowering the cost barrier for drug development programs utilizing this intermediate.

Looking forward, the unique structural features of Methyl 3-cyano-2-difluoromethyl-6-hydroxybenzoate continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use as a fluorescent probe for studying enzyme kinetics. The compound's versatility and demonstrated biological activity suggest it will remain an important tool in medicinal chemistry research for the foreseeable future.